Cas no 5419-54-5 (Phenol,2,2'-(1-methylethylidene)bis[5-methyl-)
5419-54-5 structure
Product Name:Phenol,2,2'-(1-methylethylidene)bis[5-methyl-
CAS No:5419-54-5
MF:C17H20O2
MW:256.339505195618
CID:387077
PubChem ID:222843
Update Time:2025-04-19
Phenol,2,2'-(1-methylethylidene)bis[5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(2-hydroxy-4-methylphenyl)propan-2-yl]-5-methylphenol
- 4.4'-Isopropyliden-di-m-kresol
- 5,5'-Dimethyl-2,2'-isopropyliden-di-phenol
- 5,5'-dimethyl-2,2'-isopropylidene-di-phenol
- SCHEMBL67758
- 2,2'-propane-2,2-diylbis(5-methylphenol)
- NSC9773
- NSC-9773
- DTXSID20278744
- 5419-54-5
- Phenol,2,2'-(1-methylethylidene)bis[5-methyl-
-
- Inchi: 1S/C17H20O2/c1-11-5-7-13(15(18)9-11)17(3,4)14-8-6-12(2)10-16(14)19/h5-10,18-19H,1-4H3
- InChI Key: XINVUYYYXVLBFF-UHFFFAOYSA-N
- SMILES: OC1C=C(C)C=CC=1C(C)(C)C1C=CC(C)=CC=1O
Computed Properties
- Exact Mass: 256.14600
- Monoisotopic Mass: 256.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 4.04050
Phenol,2,2'-(1-methylethylidene)bis[5-methyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5419-54-5 (Phenol,2,2'-(1-methylethylidene)bis[5-methyl-) Related Products
- 88-60-8(2-tert-butyl-5-methylphenol)
- 2409-55-4(2-Tert-Butyl-4-methylphenol)
- 96-70-8(2-tert-butyl-4-ethylphenol)
- 96-76-4(2,4-Di-tert-butylphenol)
- 118-82-1(4,4'-Methylenebis(2,6-DI-tert-butylphenol))
- 2078-54-8(Propofol)
- 119-47-1(2,2'-Methylenebis(6-tert-butyl-p-cresol))
- 88-58-4(2,5-Di-tert-butylhydroquinone)
- 89-83-8(Thymol)
- 79-97-0(Bisphenol C)
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